Cas no 1856353-31-5 (3-{[2-methyl-2-(methylsulfanyl)propyl]amino}-1λ?-thietane-1,1-dione)

• Product Name: 3-{[2-methyl-2-(methylsulfanyl)propyl]amino}-1λ?-thietane-1,1-dione
• CAS No: 1856353-31-5
• MF: C₈H₁₇NO₂S₂
• MW: 223.356079816818
• CID: 5289939
• Update Time: 2026-03-10

3-{[2-methyl-2-(methylsulfanyl)propyl]amino}-1λ?-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-((2-methyl-2-(methylthio)propyl)amino)thietane 1,1-dioxide
• 3-{[2-methyl-2-(methylsulfanyl)propyl]amino}-1λ?-thietane-1,1-dione

• Inchi： 1S/C8H17NO2S2/c1-8(2,12-3)6-9-7-4-13(10,11)5-7/h7,9H,4-6H2,1-3H3
• InChI Key： HPVKUKNXSFHNNL-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(NCC(C)(SC)C)C1

Additional information on 3-{[2-methyl-2-(methylsulfanyl)propyl]amino}-1λ?-thietane-1,1-dione

Research Briefing on 3-{[2-methyl-2-(methylsulfanyl)propyl]amino}-1λ?-thietane-1,1-dione (CAS: 1856353-31-5)

The compound 3-{[2-methyl-2-(methylsulfanyl)propyl]amino}-1λ?-thietane-1,1-dione (CAS: 1856353-31-5) has recently emerged as a subject of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thietane-1,1-dione scaffold and functionalized side chain, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the synthesis and optimization of 3-{[2-methyl-2-(methylsulfanyl)propyl]amino}-1λ?-thietane-1,1-dione. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving the reaction of 2-methyl-2-(methylsulfanyl)propylamine with thietane-1,1-dione derivatives under controlled conditions, achieving a final product with high enantiomeric purity.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro studies using human cell lines demonstrated a significant reduction in pro-inflammatory cytokines, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary in vivo studies in murine models have shown promising results, with reduced inflammation and minimal adverse effects at therapeutic doses.

Another noteworthy aspect of 3-{[2-methyl-2-(methylsulfanyl)propyl]amino}-1λ?-thietane-1,1-dione is its potential as an anticancer agent. Recent findings indicate that the compound induces apoptosis in certain cancer cell lines by modulating key signaling pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its ability to inhibit the proliferation of breast cancer cells, with IC50 values comparable to existing chemotherapeutic agents. These findings underscore the need for further investigation into its mechanism of action and potential synergies with other anticancer drugs.

Despite these promising results, challenges remain in the development of 3-{[2-methyl-2-(methylsulfanyl)propyl]amino}-1λ?-thietane-1,1-dione as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to enhance its pharmacokinetic profile.

In conclusion, 3-{[2-methyl-2-(methylsulfanyl)propyl]amino}-1λ?-thietane-1,1-dione (CAS: 1856353-31-5) represents a compelling candidate for further development in the fields of anti-inflammatory and anticancer therapy. Its unique chemical structure and promising preclinical data warrant continued investigation, with the potential to address unmet medical needs. Future studies should focus on optimizing its pharmacological properties and advancing it through clinical trials to fully evaluate its therapeutic potential.